2-(2-methylphenyl)-4-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one

• IUPAC Name: 2-(2-methylphenyl)-4-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)phthalazin-1-one
• InChI: InChI=1S/C22H15N5O2/c1-14-8-2-5-12-18(14)27-22(28)16-10-4-3-9-15(16)19(25-27)21-24-20(26-29-21)17-11-6-7-13-23-17/h2-13H,1H3
• InChI Key: OZBVCEQHFBILFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC=CC=N5
• Molecular Formula: C22H15N5O2
• Molecular Weight: 381.4 g/mol

Description

2-(2-methylphenyl)-4-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one is a compound with potential applications in scientific research.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds related to 2-(2-methylphenyl)-4-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one are foundational in understanding their potential applications in scientific research. These compounds, including various derivatives of phthalazin-1(2H)-one, have been synthesized to explore their antimicrobial, antiviral, and anti-inflammatory activities. Techniques such as IR, 1H NMR, 13C NMR, MS, and elemental analysis have been employed to identify and confirm the structure of these newly synthesized molecules (El-Hashash et al., 2012; Sridhara et al., 2010).

Antimicrobial and Antiviral Activities

The antimicrobial and antiviral activities of phthalazin-1(2H)-one derivatives have been a significant area of research. Several studies have shown that these compounds exhibit promising antimicrobial properties against various bacteria and fungi strains, indicating their potential use in developing new antimicrobial agents. Furthermore, some derivatives have been evaluated for their antiviral activity against specific viruses, suggesting their application in antiviral research (Sridhara et al., 2010; Pandey et al., 2008).

Anti-inflammatory Activities

The exploration of anti-inflammatory activities of derivatives related to this compound has led to the identification of compounds with potent anti-inflammatory effects. This research is crucial for the development of new anti-inflammatory medications, highlighting the therapeutic potential of these compounds (Rajasekaran et al., 1999).

Materials Science Applications

Beyond biomedical applications, derivatives of phthalazin-1(2H)-one have been investigated for their applications in materials science, particularly in the synthesis of polymeric materials with specific properties. This research area offers insights into the versatility of these compounds in various scientific domains, expanding their potential utility beyond pharmacological applications (Jin & Zhu, 2018).